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Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

This in-depth technical guide provides a comprehensive overview of the mass spectrometry of

5-iodo-2-pentanol, tailored for researchers, scientists, and professionals in drug development.

This document outlines predicted fragmentation patterns, experimental protocols, and key data

interpretations essential for the structural elucidation of this compound.

Introduction to the Mass Spectrometry of
Halogenated Alcohols
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and structure of a compound by analyzing the mass-to-charge ratio (m/z) of its ions. For

bifunctional molecules like 5-iodo-2-pentanol, which contains both a hydroxyl group and an

iodine atom, the resulting mass spectrum is a composite of the characteristic fragmentation

patterns of both alcohols and alkyl halides.

Under electron ionization (EI), 5-iodo-2-pentanol will undergo fragmentation through several

key pathways, including alpha-cleavage, dehydration, and cleavage of the carbon-iodine bond.

Understanding these pathways is crucial for interpreting the mass spectrum and confirming the

compound's structure.

Predicted Fragmentation Pathways
The fragmentation of the 5-iodo-2-pentanol molecular ion (M⁺˙) is expected to proceed through

the following primary routes:
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Alpha-Cleavage: This is a common fragmentation pathway for alcohols where the bond

adjacent to the carbon bearing the hydroxyl group is cleaved.[1][2][3] For 5-iodo-2-pentanol,

two primary alpha-cleavage fragmentations are possible, leading to the formation of

resonance-stabilized cations.

Dehydration: The loss of a water molecule (H₂O) is a characteristic fragmentation for many

alcohols, resulting in a peak at M-18.[1][3][4]

Halogen Cleavage: The carbon-iodine bond can break, leading to the loss of an iodine

radical or a neutral iodine-containing molecule.[1]

These fragmentation pathways are illustrated in the diagram below.

Caption: Predicted major fragmentation pathways for 5-iodo-2-pentanol.

Quantitative Data Summary
The following table summarizes the predicted key ions and their corresponding mass-to-charge

ratios (m/z) for 5-iodo-2-pentanol. The relative abundance is an educated prediction based on

the stability of the resulting fragments and typical spectra of similar compounds.

m/z
Predicted Fragment

Ion

Proposed

Fragmentation

Pathway

Predicted Relative

Abundance

214 [C₅H₁₁IO]⁺˙ Molecular Ion (M⁺˙) Low to absent

196 [C₅H₉I]⁺˙
Dehydration (Loss of

H₂O)
Moderate

127 [I]⁺ Iodine Cation Moderate

87 [C₅H₁₁O]⁺ Loss of Iodine radical Moderate to High

45 [C₂H₅O]⁺ Alpha-cleavage
High (potential base

peak)
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section details a general protocol for the analysis of 5-iodo-2-pentanol using GC-MS with

electron ionization.

Sample Preparation
Solvent Selection: Dissolve the 5-iodo-2-pentanol sample in a high-purity volatile solvent

such as dichloromethane or diethyl ether.

Concentration: Prepare a dilute solution, typically in the range of 10-100 µg/mL, to avoid

column overloading and detector saturation.

Standard Preparation: If quantitative analysis is required, prepare a series of calibration

standards of known concentrations. An internal standard may also be utilized for improved

accuracy.

Instrumentation and Conditions
Gas Chromatograph (GC):

Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a

temperature of 250°C.

Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25

µm film thickness, 5% phenyl-methylpolysiloxane).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

Oven Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10°C/min to 250°C.

Final hold: Hold at 250°C for 5 minutes.
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Mass Spectrometer (MS):

Ion Source: Electron Ionization (EI).

Ionization Energy: 70 eV.[5]

Source Temperature: 230°C.[5]

Quadrupole Temperature: 150°C.[5]

Mass Range: Scan from m/z 40 to 300.

Solvent Delay: Set a solvent delay to prevent the filament from being exposed to the high

concentration of the sample solvent.

The workflow for this experimental protocol is visualized below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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